Cas no 61360-52-9 (1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-, 2-ethylhexyl ester)

1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-, 2-ethylhexyl ester structure
61360-52-9 structure
Product Name:1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-, 2-ethylhexyl ester
CAS No:61360-52-9
MF:C22H25N3O4
MW:395.451605558395
CID:482422
PubChem ID:71396553
Update Time:2025-04-19

1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-, 2-ethylhexyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazole-3-carboxylic acid, 6-nitro-1-phenyl-, 2-ethylhexyl ester
    • 2-ethylhexyl 6-nitro-1-phenylindazole-3-carboxylate
    • 61360-52-9
    • 2-Ethylhexyl 6-nitro-1-phenyl-1H-indazole-3-carboxylate
    • DTXSID50818112
    • Inchi: 1S/C22H25N3O4/c1-3-5-9-16(4-2)15-29-22(26)21-19-13-12-18(25(27)28)14-20(19)24(23-21)17-10-7-6-8-11-17/h6-8,10-14,16H,3-5,9,15H2,1-2H3
    • InChI Key: FYUBTQYNOOQJAH-UHFFFAOYSA-N
    • SMILES: O(C(C1C2C=CC(=CC=2N(C2C=CC=CC=2)N=1)[N+](=O)[O-])=O)CC(CC)CCCC

Computed Properties

  • Exact Mass: 395.18465
  • Monoisotopic Mass: 395.18450629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 547
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • PSA: 87.26
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